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Compound of Interest

Compound Name: 4-Bromotriphenylamine

Cat. No.: B1269916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromotriphenylamine, a
versatile organic compound with significant applications in pharmaceuticals, materials science,
and chemical synthesis.

Core Chemical Information

4-Bromotriphenylamine, with the CAS number 36809-26-4, is an aromatic amine
characterized by a bromine atom substituted on one of the phenyl rings of a triphenylamine
core.[1][2] Its chemical structure and key identifiers are fundamental to its utility in various
synthetic applications.

Table 1: Chemical Identity of 4-Bromotriphenylamine
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Identifier Value

CAS Number 36809-26-4

Molecular Formula C18H14BrN

Molecular Weight 324.21 g/mol [1][3]

IUPAC Name 4-bromo-N,N-diphenylaniline[4]
4-Bromo-N,N-diphenylaniline, (4-

Synonyms ] )
Bromophenyl)diphenylamine[1][2]

InChl Key SQTLUXIJWUCHKMT-UHFFFAOYSA-N[1]
C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(

SMILES

C=C3)Br[4]

Physicochemical Properties

The physical and chemical properties of 4-Bromotriphenylamine dictate its handling, storage,
and reactivity in experimental setups. It typically presents as a white to off-white crystalline
powder.[1][5]

Table 2: Physicochemical Data for 4-Bromotriphenylamine

Property Value
Appearance White to off-white powder/crystal[1][5]
Melting Point 108-112 °C[1][6]
N ) 185 °C at 2.5 mmHg[1]/ 496.6 °C at 760
Boiling Point
mmHg[5]
. Insoluble in water; Soluble in toluene, ethanol,
Solubility
benzene, and chloroform[1][5]
Density 1.369 g/cm3 (Predicted)[1]
Purity >97.0% (GCO)[7]
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Note on Boiling Point: The significant difference in boiling points reported is due to the different
pressures at which the measurements were taken. The lower boiling point is at reduced
pressure, which is a common practice for high molecular weight compounds to prevent
decomposition at higher temperatures.

Synthesis and Experimental Protocols

The synthesis of 4-Bromotriphenylamine can be achieved through several methods. A
common and effective laboratory-scale synthesis involves the bromination of triphenylamine
using N-bromosuccinimide (NBS).

Experimental Protocol: Synthesis via Bromination with NBS
e Reactants:
o Triphenylamine (1 equivalent)
o N-Bromosuccinimide (NBS) (1 equivalent)
o Carbon tetrachloride (CCl4) as the solvent
» Procedure:
o Dissolve triphenylamine (e.g., 2.1 g, 8.16 mmol) in CCl4 (e.g., 40 mL).[1]
o Add NBS (e.g., 1.6 g, 8.16 mmol) to the solution.[1]

o Reflux the reaction mixture for 4 hours under a nitrogen (N2) atmosphere.[1] A solid
byproduct, succinimide, will form during the reaction.[1]

o After the reaction is complete, filter the mixture to remove the succinimide.[1]
o Evaporate the solvent from the filtrate.[1]

o Recrystallize the crude product from ethanol to yield pure 4-Bromotriphenylamine. A
yield of 93% has been reported for this method.[1]

Alternative Synthesis Routes:
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e Buchwald-Hartwig Cross-Coupling Reaction: This method involves the reaction of N,N-
diphenylaniline with a bromoarene in the presence of a palladium catalyst and a base.[5]

» Ullmann Reaction: N,N-diphenylaniline can be reacted with copper(l) bromide in the
presence of a ligand such as 1,10-phenanthroline to produce 4-Bromotriphenylamine.[5]

graph Synthesis_Workflow { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4"]; node
[shape=Dbox, style="filled", fonthame="Arial", fontsize=12, fontcolor="#202124"]; edge
[fontname="Arial", fontsize=10, color="#5F6368"];

/I Nodes Triphenylamine [label="Triphenylamine", fillcolor="#4285F4", fontcolor="#FFFFFF"];
NBS [label="N-Bromosuccinimide\n(NBS)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Solvent
[label="Carbon Tetrachloride\n(Solvent)", fillcolor="#FFFFFF"]; Reaction [label="Reflux under
N2\n(4 hours)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Filtration
[label="Filtration", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; Evaporation
[label="Solvent Evaporation”, shape=ellipse, fillcolor="#FBBCO05", fontcolor="#202124"];
Recrystallization [label="Recrystallization\n(Ethanol)", shape=diamond, fillcolor="#34A853",
fontcolor="#FFFFFF"]; Product [label="4-Bromotriphenylamine\n(93% Yield)", shape=box,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; Byproduct [label="Succinimide (Solid)",
fillcolor="#FFFFFF"];

// Edges Triphenylamine -> Reaction; NBS -> Reaction; Solvent -> Reaction; Reaction ->
Filtration; Filtration -> Byproduct [label="Remove"]; Filtration -> Evaporation [label="Filtrate"];
Evaporation -> Recrystallization; Recrystallization -> Product; }

Caption: Synthesis workflow for 4-Bromotriphenylamine via bromination.

Applications in Research and Development

4-Bromotriphenylamine is a valuable building block in several areas of research and industry.

o Pharmaceutical Intermediate: It serves as a precursor in the synthesis of various
pharmaceuticals, including antihistamines, antipsychotics, and antidepressants.[5] Examples
of drugs where this or similar intermediates are used include Doxepin, Diphenhydramine,
and Nefazodone.[5] Its structure allows for the introduction of specific functionalities required
in complex drug molecules.
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o Materials Science (OLEDSs): This compound is utilized in the synthesis of organic
semiconductor materials for Organic Light-Emitting Diodes (OLEDSs).[2] Its triphenylamine
core provides good hole-transporting properties, which are crucial for the efficiency of OLED
devices.

o Fluorescent Probes: 4-Bromotriphenylamine is used as a starting material to create highly
sensitive and selective fluorescent probes. For instance, it has been used to synthesize a
Schiff base fluorescent probe for the rapid detection of mercury ions (Hg2+) in solution, with
a low detection limit and fast response time.[1]

e Dye Intermediate: It is an important intermediate in the production of various dyes, including
acid dyes, reactive dyes, and disperse dyes.[5]

graph Applications { graph [bgcolor="#F1F3F4"]; node [shape=box, style="filled",
fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [color="#5F6368"];

// Main Compound BTA [label="4-Bromotriphenylamine", fillcolor="#EA4335",
fontcolor="#FFFFFF"];

/I Applications Pharma [label="Pharmaceuticals”, fillcolor="#4285F4", fontcolor="#FFFFFF"];
OLEDSs [label="OLED Materials", fillcolor="#FBBC05", fontcolor="#202124"]; Probes
[label="Fluorescent Probes", fillcolor="#34A853", fontcolor="#FFFFFF"]; Dyes [label="Dye
Intermediates”, fillcolor="#FFFFFF"];

/I Sub-applications Antihistamines [label="Antihistamines", shape=ellipse, fillcolor="#F1F3F4"];
Antipsychotics [label="Antipsychotics", shape=ellipse, fillcolor="#F1F3F4"]; Antidepressants
[label="Antidepressants", shape=ellipse, fillcolor="#F1F3F4"]; Hg_Detection [label="Hg2+
Detection”, shape=ellipse, fillcolor="#F1F3F4"];

/Il Relationships BTA -> Pharma [label="Precursor"]; BTA -> OLEDs [label="Building Block"];
BTA -> Probes [label="Starting Material"]; BTA -> Dyes [label="Intermediate"];

Pharma -> Antihistamines; Pharma -> Antipsychotics; Pharma -> Antidepressants;

Probes -> Hg_Detection; }

Caption: Key application areas of 4-Bromotriphenylamine.
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Safety and Handling

Appropriate safety precautions must be observed when handling 4-Bromotriphenylamine. It is
classified as harmful and an irritant.

Table 3: GHS Hazard and Precautionary Statements

Hazard Class Code Statement
Acute Toxicity, Oral H302 Harmful if swallowed[1][4]
Skin Corrosion/Irritation H315 Causes skin irritation[1][4]

May cause an allergic skin
reaction[1][4]

Skin Sensitization H317

Causes serious eye irritation[1]

Serious Eye Damage/Irritation H319 )

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation[1][4]

i May cause long lasting harmful
Aquatic Hazard, Long-Term H413 o
effects to aquatic life[1][4]

e Precautionary Measures: Wear suitable protective clothing, gloves, and eye/face protection.
[2] In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice.[2] Store in a cool, dry, and well-ventilated area. Keep the container tightly sealed and
in a dark place.[1]

This guide provides essential technical information for professionals working with 4-
Bromotriphenylamine. For further details, consulting the specific Safety Data Sheet (SDS)
from your supplier is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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